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Compound of Interest
3-

Compound Name: ((Isopropylamino)methyl)benzonitri
le

CAS No.: 90389-99-4

Cat. No.: B1348405

Get Quote

Executive Summary & Chemical Identity

3-((Isopropylamino)methyl)benzonitrile is a bifunctional intermediate characterized by a
secondary amine (basic) and a nitrile group (neutral, hydrolyzable). Its physicochemical
behavior is dominated by the pH-dependent ionization of the secondary amine and the
lipophilicity of the aromatic core.
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Property Technical Specification

IUPAC Name 3-[(Propan-2-ylamino)methyl]benzonitrile
Molecular Formula C11H14aN:2

Molecular Weight 174.24 g/mol

Structure mM-CN-Ph-CH2-NH-CH(CHs)2

Predicted pKa ~8.8 — 9.2 (Secondary Amine)

Predicted LogP ~1.9 — 2.1 (Lipophilic as free base)

Likely a colorless to pale yellow oil or low-

Physical State _ '
melting solid at RT.[1]

Solubility Profile

The solubility of this compound is strictly pH-dependent. Understanding the relationship
between the solution pH and the compound's pKa is critical for extraction and formulation.

pH-Dependent Solubility (The "Switch")

The secondary amine acts as a solubility switch.
e pH < 7.0 (Acidic): The amine is protonated (

). The molecule exists as a cationic salt, exhibiting high water solubility (>50 mg/mL).

e pH > 10.0 (Basic): The amine is deprotonated (

). The molecule exists as a neutral free base, exhibiting low water solubility (<1 mg/mL) but
high organic solubility.

Solvent Selection Matrix

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/7504
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Class Suitability Notes

Forms the hydrochloride salt in

Aqueous Acid (0.1N HCI) High situ. Ideal for aqueous stock

solutions.

_ _ Excellent for the free base.
Chlorinated (DCM, Chloroform)  High )
Standard extraction solvent.

Soluble in both salt and free
Alcohols (MeOH, EtOH) High base forms. Good for
crystallization.

Good for free base; salts may

Ethers (THF, MTBE) Moderate o
precipitate out.

Poor solubility for the salt;
Hydrocarbons (Hexane) Low
moderate for the free base.

Experimental Protocol: Solubility Validation

To determine the exact solubility limit for a specific batch:
» Preparation: Weigh 10 mg of compound into a clear vial.
o Stepwise Addition: Add solvent in 100 pL increments at 25°C.

o Observation: Vortex for 30s after each addition. Record volume required for complete

dissolution.

o Calculation: Solubility (mg/mL) = Mass (mg) / Volume (mL).

Stability Assessment & Degradation Pathways

The molecule contains two primary sites of reactivity: the benzylic amine and the nitrile.

Degradation Pathways (Mechanistic)

 Nitrile Hydrolysis: Under strong acidic or basic conditions (pH < 2 or pH > 12) and elevated
temperature, the nitrile group (-CN) hydrolyzes first to the primary amide and subsequently

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

to the carboxylic acid.

¢ Oxidation (N-Oxide): The secondary amine is susceptible to oxidation by peroxides or
atmospheric oxygen over long periods, forming the N-oxide.

o Carbamate Formation: As a secondary amine, the free base readily reacts with atmospheric
CO:z to form a carbamate salt (white crust formation on the oil surface).
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H+/OH-, Heat (Hydrolysis) (Final Hydrolysis Product)
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Click to download full resolution via product page

Figure 1: Primary degradation pathways. The nitrile hydrolysis (yellow path) is the dominant
risk in aqueous formulations.

Stability Under Stress Conditions
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Condition Stability Prediction Recommendation

Store under Argon to prevent

Solid State (RT, Air) Moderate CO2z absorption (carbamate
formation).
Aqueous Solution (pH 7) High Stable for weeks at 4°C.

Stable at RT; hydrolysis risk

Aqueous Acid (pH 1) Moderate )

increases >40°C.

Rapid hydrolysis of nitrile to
Aqueous Base (pH 13) Low amide/acid. Avoid prolonged

exposure.

Rapid N-oxidation. Avoid
Oxidative (H202) Low peroxide-containing solvents

(e.g., old THF).

Handling & Storage Protocols

To maximize shelf-life and maintain purity >98%:

Storage|[2]

o Temperature: Store at -20°C for long-term (>1 month) or 2-8°C for short-term.

o Atmosphere:Argon or Nitrogen overlay is mandatory for the free base to prevent reaction
with atmospheric CO2 and moisture.

» Container: Amber glass vials with Teflon-lined caps to prevent photolytic degradation and

leaching.

Handling

» Hygroscopicity: The hydrochloride salt form is likely hygroscopic. Equilibrate to room
temperature before opening to prevent water condensation.

o Re-purification: If the compound turns yellow or cloudy (carbamate/oxide formation),
redissolve in DCM, wash with 1M NaOH (to remove salts), dry over MgSOa, and re-
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concentrate.

Analytical Methods (HPLC)

For quality control and stability testing, use a reverse-phase HPLC method capable of retaining
polar amines.

e Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 3.5 um, 4.6 x 100 mm.

o Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid) or 10mM Ammonium Bicarbonate
(pH 10). Note: High pH is preferred for better peak shape of secondary amines.

o Mobile Phase B: Acetonitrile.
e Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 220 nm (Amine/Nitrile absorption) and 254 nm (Aromatic ring).

References
e General Amine Stability: Smith, M. B., & March, J. (2007). March's Advanced Organic

Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

e pKa Prediction: Perrin, D. D., Dempsey, B., & Serjeant, E. P. (1981). pKa Prediction for
Organic Acids and Bases. Chapman and Hall.

« Nitrile Hydrolysis Kinetics: Rappoport, Z. (Ed.). (1970). The Chemistry of the Cyano Group.
Interscience Publishers. (Detailed kinetics of nitrile stability in acidic/basic media).

o Safety Data Sheets (Analogous): Sigma-Aldrich. (2023). Safety Data Sheet for 3-
Methylbenzonitrile and N-Isopropylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
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e To cite this document: BenchChem. [Technical Guide: Solubility & Stability of 3-
((Isopropylamino)methyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348405/docs#technical-guide-solubility-stability-of-
3-isopropylamino-methyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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